Cas no 946303-70-4 (1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

1-(2-Chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a dihydropyridine core substituted with chlorophenyl and fluorophenyl groups. Its molecular structure combines a carboxamide linkage with a 2-oxo-1,2-dihydropyridine scaffold, offering potential utility in medicinal chemistry and pharmaceutical research. The presence of both chloro and fluoro substituents enhances its electronic and steric properties, which may influence binding affinity and metabolic stability. This compound is of interest for its potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise modifications, making it a valuable candidate for structure-activity relationship (SAR) studies.
1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide structure
946303-70-4 structure
Product Name:1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:946303-70-4
MF:C19H14ClFN2O2
MW:356.778067111969
CID:5503872
Update Time:2025-05-20

1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 1-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-1,2-dihydro-2-oxo-
    • 1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C19H14ClFN2O2/c20-17-6-2-1-4-13(17)12-23-11-3-5-16(19(23)25)18(24)22-15-9-7-14(21)8-10-15/h1-11H,12H2,(H,22,24)
    • InChI Key: ASICIPKDICDKQC-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC=C2Cl)C=CC=C1C(NC1=CC=C(F)C=C1)=O

1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

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1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Related Literature

Additional information on 1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(2-Chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 946303-70-4, commonly referred to as 1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a 1,2-dihydropyridine ring system, a carboxamide functional group, and halogenated aromatic substituents. The presence of these groups imparts distinctive electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The 1,2-dihydropyridine core is known to interact with voltage-sensitive calcium channels, a property that has been leveraged in the development of antihypertensive drugs. However, the inclusion of the chlorophenyl and fluorophenyl groups introduces additional functionality, potentially enhancing its selectivity and bioavailability. Researchers have reported that this compound exhibits antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders.

The synthesis of 1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that typically begins with the preparation of the dihydropyridine skeleton. This is followed by functionalization at the 3-position with the carboxamide group and substitution at the 1-position with the chlorophenylmethyl group. The reaction conditions are carefully optimized to ensure high yields and purity. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the structure and purity of the final product.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an attractive candidate for targeted drug delivery. Additionally, its fluorescence properties under certain conditions suggest potential uses in bioimaging applications. Recent research has also explored its role as a catalyst in organic reactions, particularly in asymmetric synthesis.

The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic use. Preliminary results indicate that it exhibits low toxicity at therapeutic concentrations, making it a viable option for further preclinical testing. However, long-term studies are required to fully understand its pharmacokinetics and potential side effects.

In conclusion, 1-(2-chlorophenyl)methyl-N-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in the realm of organic synthesis and drug development. Its unique structure and versatile functional groups make it a valuable tool for addressing complex challenges in medicine and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations.

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